Cas no 439096-12-5 (5-Ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one)
439096-12-5 structure
Product Name:5-Ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one
CAS No:439096-12-5
MF:C21H24N2O3S
MW:384.491864204407
CID:5014487
Update Time:2023-08-25
5-Ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one
- 5-ethyl-4-[1-(4-methylbenzenesulfonyl)ethyl]-1-(4-methylphenyl)-2,3-dihydro-1H-imidazol-2-one
- SMR000126680
- Oprea1_340518
- MLS000544923
- HMS2340I24
- 5-Ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one
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- Inchi: 1S/C21H24N2O3S/c1-5-19-20(16(4)27(25,26)18-12-8-15(3)9-13-18)22-21(24)23(19)17-10-6-14(2)7-11-17/h6-13,16H,5H2,1-4H3,(H,22,24)
- InChI Key: BTIWLZJPEFNDTJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C(C)C1=C(CC)N(C2C=CC(C)=CC=2)C(N1)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 679
- XLogP3: 3.6
- Topological Polar Surface Area: 74.9
5-Ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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